2-n-Heptyl-4-quinolinol

• Molecular Formula: C16H23NO
• Molecular Weight: 245.36 g/mol
• InChI: InChI=1S/C16H23NO/c1-2-3-4-5-6-9-13-12-16(18)14-10-7-8-11-15(14)17-13/h7-8,10-12,16-18H,2-6,9H2,1H3
• InChIKey: POWHEIUYDWIFET-UHFFFAOYSA-N

HHQ Quorum Sensing Research Guide

2-n-Heptyl-4-quinolinol (CAS 2503-80-2, also known as 2-heptyl-4-hydroxyquinoline, HHQ) is a naturally occurring 2-alkyl-4-quinolone (AQ) secondary metabolite produced by Pseudomonas aeruginosa and related species [1]. HHQ serves as the biosynthetic precursor to the Pseudomonas Quinolone Signal (PQS, 2-heptyl-3-hydroxy-4-quinolone) and functions as a key component of the pqs quorum sensing (QS) system that regulates virulence factor production, biofilm formation, and microbial community behavior [2].

Selection Context PqsR-dependent quorum sensing feedback loop analysis

Selection Context PqsH enzymatic substrate assays and inhibitor screening

Selection Context 2-Alkyl-4-quinolone biosynthetic pathway reconstitution

• [1] Fletcher MP, Heeb S, Rampioni G, Cámara M, Williams P, Dubern JF, Leoni L, Falcone M, Frangipani E, Visca P. Unravelling the genome-wide contributions of specific 2-alkyl-4-quinolones and PqsE to quorum sensing in Pseudomonas aeruginosa. PLoS Pathog. 2016 Nov 16;12(11):e1006029. View Source
• [2] Storz MP, Maurer CK, Zimmer C, Wagner N, Brengel C, de Jong JC, Lucas S, Müsken M, Häussler S, Steinbach A, Hartmann RW. Validation of PqsD as an anti-biofilm target in Pseudomonas aeruginosa by development of small-molecule inhibitors. J Am Chem Soc. 2012 Sep 24;134(39):16143-16146. View Source

Why HHQ Cannot Be Substituted

The 2-alkyl-4-quinolone family contains structurally similar but functionally divergent members—HHQ (2-heptyl-4-hydroxyquinoline), PQS (2-heptyl-3-hydroxy-4-quinolone), and HQNO (2-heptyl-4-hydroxyquinoline N-oxide)—that cannot be interchanged. Transcriptomic analyses have definitively established that HHQ triggers a PqsR-dependent positive feedback loop that increases expression of only the pqsABCDE operon, whereas PQS promotes broader virulence factor production via both PqsR-dependent and PqsR-independent pathways, and HQNO does not function as a QS signal molecule at all [1]. These distinct regulons mean that substituting one AQ for another produces fundamentally different gene expression outcomes and experimental conclusions [2].

Risk Comparison

Target Compound

Potential Substitute

Regulatory scope

HHQ: pqsABCDE operon only

PQS: multiple virulence regulons and iron-starvation pathways

QS signal function

HHQ: direct PqsR agonist

HQNO: transcriptionally inert; cytochrome inhibitor

• [1] Fletcher MP, Heeb S, Rampioni G, Cámara M, Williams P, Dubern JF, Leoni L, Falcone M, Frangipani E, Visca P. Unravelling the genome-wide contributions of specific 2-alkyl-4-quinolones and PqsE to quorum sensing in Pseudomonas aeruginosa. PLoS Pathog. 2016 Nov 16;12(11):e1006029. View Source
• [2] Diggle SP, Matthijs S, Wright VJ, Fletcher MP, Chhabra SR, Lamont IL, Kong X, Hider RC, Cornelis P, Cámara M, Williams P. The Pseudomonas aeruginosa 4-quinolone signal molecules HHQ and PQS play multifunctional roles in quorum sensing and iron entrapment. Chem Biol. 2007 Jan;14(1):87-96. View Source

HHQ Differentiation Evidence

Transcriptional Feedback Loop Specificity

In transcriptomic analyses of engineered P. aeruginosa strains with uncoupled AQ biosynthesis, exogenously supplied HHQ triggered a PqsR-dependent positive feedback loop that led to increased expression of only the pqsABCDE operon, whereas PQS promoted expression of a substantially broader set of genes involved in iron-starvation response and virulence factor production [1]. HQNO had no detectable effect on transcription, confirming it does not function as a QS signal molecule [1].

Transcriptional Feedback Loop

Head-to-head

HHQ: Activates pqsABCDE operon only

PQS: Activates pqsABCDE + iron-starvation + virulence genes

Supports PqsR-dependent feedback loop isolation

RNA-seq in engineered P. aeruginosa strains; exogenous AQ supplementation

Evidence Dimension	Transcriptional regulatory scope (number of gene operons regulated)
Target Compound Data	HHQ: activates pqsABCDE operon only
Comparator Or Baseline	PQS: activates pqsABCDE + iron-starvation response genes + multiple virulence factor genes via PqsR-dependent and PqsR-independent pathways
Quantified Difference	HHQ regulates a single operon; PQS regulates multiple distinct regulons
Conditions	Engineered P. aeruginosa strains; exogenous AQ supplementation; RNA-seq transcriptomics

Why This Matters

For experiments requiring specific isolation of the PqsR-dependent pqsABCDE feedback loop without confounding iron-starvation or broad virulence gene effects, HHQ—not PQS—is the requisite tool compound.

• [1] Fletcher MP, Heeb S, Rampioni G, Cámara M, Williams P, Dubern JF, Leoni L, Falcone M, Frangipani E, Visca P. Unravelling the genome-wide contributions of specific 2-alkyl-4-quinolones and PqsE to quorum sensing in Pseudomonas aeruginosa. PLoS Pathog. 2016 Nov 16;12(11):e1006029. View Source

Quorum Sensing Signal Function

Transcriptomic profiling demonstrated that HHQ acts as a bona fide QS signal molecule by binding to and activating the transcriptional regulator PqsR, thereby inducing expression of the pqsABCDE operon [1]. In direct contrast, HQNO—despite sharing the same heptyl side chain and quinoline core—exerted no influence on transcription and therefore does not function as a QS signal molecule [1].

QS Signal Function

Head-to-head

Qualitative regulatory difference

HHQ: Active PqsR agonist vs. HQNO: Transcriptionally inert

Required for PqsR signal transduction studies

HQNO serves as cytochrome inhibitor, not QS signal; 10 μM exogenous supplementation

Evidence Dimension	Function as quorum sensing signal molecule
Target Compound Data	HHQ: activates PqsR-dependent transcription of pqsABCDE operon
Comparator Or Baseline	HQNO: no detectable effect on transcription; does not function as QS signal
Quantified Difference	Qualitative difference in regulatory function (active signal vs. transcriptionally inert)
Conditions	Engineered P. aeruginosa strains; RNA-seq transcriptomics; 10 μM exogenous supplementation

Why This Matters

Researchers investigating QS signal transduction mechanisms must select HHQ as the PqsR agonist; HQNO is unsuitable for QS studies and serves instead as a cytochrome inhibitor.

• [1] Fletcher MP, Heeb S, Rampioni G, Cámara M, Williams P, Dubern JF, Leoni L, Falcone M, Frangipani E, Visca P. Unravelling the genome-wide contributions of specific 2-alkyl-4-quinolones and PqsE to quorum sensing in Pseudomonas aeruginosa. PLoS Pathog. 2016 Nov 16;12(11):e1006029. View Source

Biosynthetic Pathway Position

Within the pqsABCDE biosynthetic pathway, HHQ is synthesized from anthraniloyl-CoA and β-keto-decanoic acid via the action of PqsA, PqsB, PqsC, and PqsD enzymes, and subsequently serves as the direct substrate for PqsH-mediated hydroxylation at the 3-position to yield PQS [1][2]. This precursor-product relationship is unidirectional: HHQ can be converted to PQS, but PQS cannot be converted back to HHQ.

Biosynthetic Pathway Node

Class-level

PqsABCD -> HHQ (Substrate) -> PqsH -> PQS (Product)

Obligate precursor for PqsH enzymatic assays

Unidirectional conversion; PQS cannot revert to HHQ

Evidence Dimension	Position in biosynthetic pathway
Target Compound Data	HHQ: biosynthetic intermediate; substrate for PqsH
Comparator Or Baseline	PQS: terminal product of PqsH-mediated HHQ hydroxylation
Quantified Difference	HHQ is the obligate precursor; PQS is the downstream product
Conditions	P. aeruginosa pqsABCDE pathway; PqsH monooxygenase catalysis

Why This Matters

For enzymatic assays measuring PqsH activity, HHQ is the essential substrate; for studies of AQ biosynthetic regulation, HHQ is the key node at the branch point before PQS formation.

• [1] Déziel E, Lépine F, Milot S, He J, Mindrinos MN, Tompkins RG, Rahme LG. Analysis of Pseudomonas aeruginosa 4-hydroxy-2-alkylquinolines (HAQs) reveals a role for 4-hydroxy-2-heptylquinoline in cell-to-cell communication. Proc Natl Acad Sci USA. 2004 Feb 3;101(5):1339-1344. View Source
• [2] Gallagher LA, McKnight SL, Kuznetsova MS, Pesci EC, Manoil C. Functions required for extracellular quinolone signaling by Pseudomonas aeruginosa. J Bacteriol. 2002 Dec;184(23):6472-6480. View Source

Structural Basis for Functional Divergence

The sole structural difference between HHQ (2-heptyl-4-hydroxyquinoline) and PQS (2-heptyl-3-hydroxy-4-quinolone) is the presence of a hydroxyl group at the 3-position in PQS. This single modification confers PQS the ability to activate iron-starvation response genes independently of PqsR, a function that HHQ lacks [1]. Structure-activity relationship studies of PQS analogs confirm that the 3-hydroxyl group is critical for broader virulence regulatory functions [2].

Structural SAR Divergence

Cross-study

HHQ: 4-hydroxyquinoline core; no C3 hydroxyl

PQS: 3-hydroxy-4-quinolone core; C3 hydroxyl present

Minimal PqsR-activating scaffold for SAR baselines

C3 hydroxyl confers PqsR-independent regulatory functions

Evidence Dimension	Structural determinant of functional divergence
Target Compound Data	HHQ: 4-hydroxyquinoline core with heptyl at C2; no C3 hydroxyl
Comparator Or Baseline	PQS: 3-hydroxy-4-quinolone core with heptyl at C2
Quantified Difference	Absence of C3 hydroxyl restricts HHQ activity to PqsR-dependent pqsABCDE regulation only
Conditions	Synthetic analog testing; P. aeruginosa pqsA mutant complementation assays

Why This Matters

When designing structure-activity relationship studies or receptor binding assays, HHQ serves as the minimal PqsR-activating scaffold, providing a clean baseline free from the confounding PqsR-independent activities of PQS.

• [1] Fletcher MP, Heeb S, Rampioni G, Cámara M, Williams P, Dubern JF, Leoni L, Falcone M, Frangipani E, Visca P. Unravelling the genome-wide contributions of specific 2-alkyl-4-quinolones and PqsE to quorum sensing in Pseudomonas aeruginosa. PLoS Pathog. 2016 Nov 16;12(11):e1006029. View Source
• [2] Hodgkinson JT, Bowden SD, Galloway WR, Spring DR, Welch M. Structure-activity analysis of the Pseudomonas quinolone signal molecule. J Bacteriol. 2010 Jul;192(14):3833-3837. View Source

HHQ Application Scenarios

PqsR Activation Assays

Investigators studying the ligand-binding properties of PqsR or screening for PqsR antagonists should use HHQ as the cognate agonist rather than PQS. As established in Section 3, HHQ activates only the PqsR-dependent pqsABCDE operon, whereas PQS additionally triggers PqsR-independent iron-starvation pathways [1]. HHQ provides a cleaner, single-pathway readout for receptor activation assays.

PqsH Enzymatic Activity Assays

HHQ is the obligate substrate for the flavin-dependent monooxygenase PqsH, which catalyzes the 3-hydroxylation of HHQ to yield PQS [1][2]. Researchers conducting in vitro PqsH enzyme kinetics, inhibitor screening, or pathway reconstitution experiments require authentic HHQ as the substrate standard; PQS cannot substitute in this assay context.

Quorum Sensing Signal Differentiation

When investigating the specific contributions of individual AQs to QS-mediated gene regulation, HHQ must be procured separately from PQS and HQNO. The transcriptomic data in Section 3 demonstrate that each AQ has a distinct regulon [1]. Co-treatment or comparative studies require pure, authenticated HHQ to isolate its specific PqsR-dependent feedback loop from the overlapping effects of other AQs.

PqsR SAR Studies

HHQ represents the minimal structural scaffold capable of activating PqsR, lacking the 3-hydroxyl group that confers PQS its broader regulatory functions [1]. Medicinal chemistry programs developing PqsR modulators use HHQ as the baseline agonist control and synthetic starting point for derivative libraries aimed at achieving selective modulation of pqsABCDE expression without inducing iron-starvation responses.

Application

Selection Property

Validation Focus

PqsR Activation Assays

Single-pathway readout context

PqsR-dependent feedback loop activation

PqsH Enzymatic Activity Assays

Obligate substrate specificity

HHQ-to-PQS hydroxylation kinetics

Quorum Sensing Signal Differentiation

Distinct regulon profiles

PqsR-dependent vs. PqsR-independent gene regulation

PqsR SAR Studies

Minimal structural scaffold

Baseline agonist control without C3 hydroxyl effects

• [1] Fletcher MP, Heeb S, Rampioni G, Cámara M, Williams P, Dubern JF, Leoni L, Falcone M, Frangipani E, Visca P. Unravelling the genome-wide contributions of specific 2-alkyl-4-quinolones and PqsE to quorum sensing in Pseudomonas aeruginosa. PLoS Pathog. 2016 Nov 16;12(11):e1006029. View Source
• [2] Déziel E, Lépine F, Milot S, He J, Mindrinos MN, Tompkins RG, Rahme LG. Analysis of Pseudomonas aeruginosa 4-hydroxy-2-alkylquinolines (HAQs) reveals a role for 4-hydroxy-2-heptylquinoline in cell-to-cell communication. Proc Natl Acad Sci USA. 2004 Feb 3;101(5):1339-1344. View Source